Cas no 1261913-66-9 (2-(4-methylsulfonylphenyl)-4-nitrobenzoic Acid)

• Product Name: 2-(4-methylsulfonylphenyl)-4-nitrobenzoic Acid
• CAS No: 1261913-66-9
• MF: C₁₄H₁₁NO₆S
• MW: 321.305242776871
• MDL: MFCD18322304
• CID: 1219309
• PubChem ID: 53228135
• Update Time: 2025-04-20

2-(4-methylsulfonylphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylsulfonylphenyl)-4-nitrobenzoic Acid
• 1261913-66-9
• MFCD18322304
• 4'-(Methanesulfonyl)-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 2-(4-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95%
• DTXSID90691668

• MDL： MFCD18322304
• Inchi： 1S/C14H11NO6S/c1-22(20,21)11-5-2-9(3-6-11)13-8-10(15(18)19)4-7-12(13)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： WYIGMKSMPOHSOV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 321.03070824g/mol
• Monoisotopic Mass: 321.03070824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 126Ų